Cas no 339276-78-7 (1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol)

• Product Name: 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol
• CAS No: 339276-78-7
• CID: 4648993
• Update Time: 2025-06-10

1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(BENZYLSULFONYL)-2-(3,4-DICHLOROPHENYL)-2-PROPANOL
• Benzenemethanol, 3,4-dichloro-α-methyl-α-[[(phenylmethyl)sulfonyl]methyl]-
• 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol

Additional information on 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol

1-(Benzylsulfonyl)-2-(3,4-Dichlorophenyl)-2-Propanol: A Comprehensive Overview

1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol (CAS No. 339276-78-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl sulfonyl group and a dichlorophenyl moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications, particularly in drug discovery and development.

The chemical structure of 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol can be represented as follows: C₁₆H₁₅Cl₂O₂S. The presence of the benzyl sulfonyl group imparts significant stability to the molecule, while the dichlorophenyl substituent enhances its lipophilicity. These properties collectively influence the compound's pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In recent years, extensive research has been conducted to explore the biological activities of 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol. One of the key areas of focus has been its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic candidate for conditions such as rheumatoid arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol has also been investigated for its antioxidant activity. Oxidative stress is a critical factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, thereby offering potential protective effects against these conditions.

The mechanism of action of 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol is multifaceted. It has been shown to modulate various signaling pathways involved in inflammation and oxidative stress. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it can upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby enhancing the cell's antioxidant defense mechanisms.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol has also found applications in chemical synthesis and material science. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Moreover, it can be used as a building block for the development of novel materials with enhanced properties.

The synthesis of 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol involves several steps, including the formation of the benzyl sulfonyl group and the introduction of the dichlorophenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for improving yield and purity, which are essential for large-scale production.

In conclusion, 1-(Benzylsulfonyl)-2-(3,4-dichlorophenyl)-2-propanol (CAS No. 339276-78-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer significant biological activities, making it a valuable candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.